Cas no 94283-73-5 (3-hydroxy-4-(propan-2-yloxy)benzaldehyde)

• Product Name: 3-hydroxy-4-(propan-2-yloxy)benzaldehyde
• CAS No: 94283-73-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1983727
• PubChem ID: 15453521
• Update Time: 2025-05-19

3-hydroxy-4-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-hydroxy-4-(1-methylethoxy)-
• 3-hydroxy-4-isopropoxy-benzaldehyde
• 3-hydroxy-4-propan-2-yloxybenzaldehyde
• 3-hydroxy-4-(propan-2-yloxy)benzaldehyde
• 94283-73-5
• 3-Hydroxy-4-isopropoxy benzaldehyde
• XDTDOWPDIKPVLY-UHFFFAOYSA-N
• Z1255426186
• SCHEMBL3575433
• EN300-1666278
• CS-0226772
• MB23004
• DB-348264
• 3-HYDROXY-4-ISOPROPOXYBENZALDEHYDE

• Inchi： 1S/C10H12O3/c1-7(2)13-10-4-3-8(6-11)5-9(10)12/h3-7,12H,1-2H3
• InChI Key： XDTDOWPDIKPVLY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1O)C(C)C

Computed Properties

• Exact Mass: 180.078644241Da
• Monoisotopic Mass: 180.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-hydroxy-4-(propan-2-yloxy)benzaldehyde

Professional Introduction to 3-hydroxy-4-(propan-2-yloxy)benzaldehyde (CAS No. 94283-73-5)

3-hydroxy-4-(propan-2-yloxy)benzaldehyde, with the CAS number 94283-73-5, is a significant compound in the field of chemical and pharmaceutical research. This aromatic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The compound features a hydroxyl group at the 3-position and an isopropoxy group at the 4-position of the benzene ring, which contribute to its distinct reactivity and biological activity.

The synthesis and characterization of 3-hydroxy-4-(propan-2-yloxy)benzaldehyde have been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. One of the most notable synthetic approaches involves the reaction of 4-hydroxybenzaldehyde with isopropanol in the presence of an acid catalyst, leading to the formation of the desired product through an etherification mechanism. This method has been refined to enhance efficiency, making it suitable for large-scale production.

In recent years, 3-hydroxy-4-(propan-2-yloxy)benzaldehyde has been investigated for its pharmacological properties. Its structural motif suggests potential as a precursor or intermediate in the synthesis of bioactive molecules. Specifically, the hydroxyl and aldehyde functional groups provide multiple sites for further chemical modification, enabling the creation of more complex derivatives with tailored biological activities.

One area of active research involves the exploration of 3-hydroxy-4-(propan-2-yloxy)benzaldehyde as a scaffold for developing novel therapeutic agents. Studies have indicated that derivatives of this compound may exhibit anti-inflammatory, antioxidant, or even anticancer properties. For instance, modifications at the aromatic ring or introduction of additional functional groups could enhance binding affinity to specific biological targets, such as enzymes or receptors involved in disease pathways.

The interest in 3-hydroxy-4-(propan-2-yloxy)benzaldehyde extends to its role in material science and industrial applications. Its aromatic nature and reactivity make it a valuable building block for polymers, dyes, and other specialty chemicals. Researchers are exploring its potential use in creating advanced materials with improved durability or functionality, leveraging its ability to form stable complexes with other molecules.

The analytical characterization of 3-hydroxy-4-(propan-2-yloxy)benzaldehyde (CAS No. 94283-73-5) is another critical aspect of its study. Modern analytical techniques, such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS), are employed to confirm its identity and purity. These methods provide detailed insights into its molecular structure and help ensure consistency in experimental outcomes.

In conclusion, 3-hydroxy-4-(propan-2-yloxy)benzaldehyde represents a versatile and promising compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new possibilities for this molecule, its significance in scientific and industrial contexts is likely to grow further.